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Compound of Interest

Compound Name: D-3263

Cat. No.: B612222

This guide provides a comparative analysis of two distinct experimental compounds identified
under the designation "D-3263": a transient receptor potential melastatin 8 (TRPM8) agonist
with applications in oncology and bacteriology, and a novel pan-KRAS inhibitor, ALTA3263, for
the treatment of solid tumors. This document is intended for researchers, scientists, and drug
development professionals, offering a summary of available experimental data, detailed
methodologies for relevant assays, and visualizations of signaling pathways and experimental
workflows.

Part 1: D-3263 as a TRPMS8 Agonist

The first compound, D-3263, is a small molecule agonist of the TRPM8 ion channel. Activation
of TRPM8, a calcium-permeable, nonselective cation channel, has been investigated as a
therapeutic strategy in both prostate cancer and for its antibacterial properties against Gram-
positive bacteria.

Mechanism of Action

As a TRPM8 agonist, D-3263 binds to and activates the TRPM8 channel, which is
overexpressed in certain cancers, particularly prostate cancer.[1][2] This activation leads to a
significant influx of calcium and sodium ions into the cell, disrupting cellular homeostasis and
inducing apoptosis (programmed cell death) in TRPM8-expressing tumor cells.[3][4] In the
context of its antibacterial activity, D-3263 is thought to target the bacterial cell membrane,
leading to increased permeability and disruption of essential processes like protein synthesis.

[5]
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Signaling Pathway and Proposed Antibacterial
Mechanism
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D-3263 (TRPM8 Agonist) Signaling and Antibacterial Mechanism
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Broth Microdilution MIC Assay Workflow
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KRAS Signaling Pathway and Inhibition by ALTA3263
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In Vivo Xenograft Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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